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Compound of Interest

Compound Name:
3-Methoxy-5-phenylpyrazin-2(1H)-

one

CAS No.: 67602-07-7

Cat. No.: B12897286

Get Quote

Executive Summary & Strategic Analysis
The target molecule, 3-Methoxy-5-phenylpyrazin-2(1H)-one, features a 2(1H)-pyrazinone

core substituted with a phenyl group at the C5 position and a methoxy group at the C3 position.

This specific substitution pattern is critical; the C3-methoxy group often serves as a hydrogen

bond acceptor or steric modulator in active sites, while the C5-phenyl group provides

hydrophobic interactions.

Synthetic Strategy: The most robust route employs 3,5-dichloro-2(1H)-pyrazinone as a

divergent starting material. This scaffold allows for sequential, regioselective functionalization:

Regioselective Suzuki-Miyaura Coupling (C5): The C5-chloride is electronically and sterically

favored for oxidative addition by palladium catalysts, enabling the selective installation of the

phenyl ring.

Nucleophilic Aromatic Substitution (C3): The C3-chloride, activated by the adjacent carbonyl

and nitrogen, is highly susceptible to SNAr displacement by methoxide.
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This "C5-First / C3-Second" approach avoids the formation of inseparable regioisomers and

utilizes standard laboratory reagents.

Retrosynthetic Analysis
The retrosynthetic logic deconstructs the target into the commercially available or easily

accessible 3,5-dichloro-2(1H)-pyrazinone.

Target: 3-Methoxy-5-phenylpyrazin-2(1H)-one

Precursor 1: 3-Chloro-5-phenylpyrazin-2(1H)-one (via SNAr)

Precursor 2: 3,5-Dichloro-2(1H)-pyrazinone (via Suzuki Coupling)[1]

3-Methoxy-5-phenylpyrazin-2(1H)-one3-Chloro-5-phenylpyrazin-2(1H)-one
S_NAr (C3)

3,5-Dichloro-2(1H)-pyrazinone
Suzuki (C5)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the sequential functionalization strategy.

Experimental Protocols
Step 1: Regioselective Suzuki-Miyaura Coupling
Objective: Selective installation of the phenyl group at the C5 position. Reaction: 3,5-Dichloro-

2(1H)-pyrazinone + Phenylboronic acid

3-Chloro-5-phenylpyrazin-2(1H)-one.

Rationale: The C5 position of 3,5-dichloro-2(1H)-pyrazinone is more reactive towards

palladium-catalyzed cross-coupling than the C3 position. The C3 position is sterically hindered

by the adjacent carbonyl and N-H group, and the C3-Cl bond is electronically deactivated for

oxidative addition relative to C5.

Protocol:
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Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, charge 3,5-dichloro-2(1H)-pyrazinone (1.0 equiv, 5.0 mmol, 825 mg) and

phenylboronic acid (1.1 equiv, 5.5 mmol, 671 mg).

Solvent & Base: Add 1,4-dioxane (25 mL) and 2M aqueous Na₂CO₃ (5.0 mL). Degas the

mixture by bubbling nitrogen for 10 minutes.

Catalyst: Add Pd(PPh₃)₄ (5 mol%, 0.25 mmol, 289 mg).

Reaction: Heat the mixture to reflux (100 °C) under a nitrogen atmosphere for 4–6 hours.

Monitor reaction progress by TLC (SiO₂, 30% EtOAc/Hexanes) or LC-MS. The starting

material (R_f ~0.4) should convert to the mono-arylated product (R_f ~0.3).

Workup: Cool to room temperature. Dilute with water (50 mL) and adjust pH to ~4 with 1M

HCl (careful acidification precipitates the product). Extract with ethyl acetate (3 x 30 mL).

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate in

vacuo. Purify the residue via flash column chromatography (Gradient: 0-40% EtOAc in

Hexanes) to yield 3-chloro-5-phenylpyrazin-2(1H)-one as a pale yellow solid.

Key Data Points:

Parameter Value

Yield 65–75%

Appearance Pale yellow solid

| ¹H NMR (DMSO-d₆) |

12.8 (br s, 1H, NH), 8.15 (s, 1H, H-6), 7.80 (d, 2H), 7.45 (m, 3H) |

Step 2: Nucleophilic Aromatic Substitution (SNAr)
Objective: Displacement of the C3-chloride with a methoxy group. Reaction: 3-Chloro-5-

phenylpyrazin-2(1H)-one + NaOMe

3-Methoxy-5-phenylpyrazin-2(1H)-one.
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Rationale: The C3 position is activated for nucleophilic attack by the adjacent carbonyl group

(vinylogous amide resonance) and the para-nitrogen (N4). The chloride is a good leaving

group, and methoxide is a strong nucleophile. This reaction proceeds under mild conditions.[2]

Protocol:

Setup: In a 50 mL sealed tube or round-bottom flask, dissolve 3-chloro-5-phenylpyrazin-

2(1H)-one (1.0 equiv, 2.0 mmol, 413 mg) in anhydrous methanol (10 mL).

Reagent: Add a solution of sodium methoxide in methanol (25 wt%, 3.0 equiv, 6.0 mmol).

Alternatively, freshly prepare NaOMe by adding sodium metal to methanol.

Reaction: Heat the mixture to 65 °C (reflux) for 2–4 hours. The reaction is typically clean and

fast. Monitor by LC-MS for the disappearance of the chloro-intermediate (M+H = 207/209)

and appearance of the product (M+H = 203).

Workup: Cool to room temperature. Neutralize the excess base with acetic acid or 1M HCl

until pH ~7. Concentrate the solvent to near dryness.

Isolation: Resuspend the residue in water (20 mL) and extract with dichloromethane (DCM)

(3 x 20 mL).

Purification: Dry the DCM layer over MgSO₄ and concentrate. Recrystallization from

MeOH/Ether or flash chromatography (50% EtOAc/Hexanes) yields pure 3-methoxy-5-
phenylpyrazin-2(1H)-one.

Key Data Points:

Parameter Value

Yield 80–90%

Appearance White to off-white solid

| ¹H NMR (DMSO-d₆) |

12.5 (br s, 1H, NH), 7.95 (s, 1H, H-6), 7.75 (d, 2H), 7.40 (m, 3H), 3.98 (s, 3H, OMe) | | MS
(ESI) | [M+H]⁺ = 203.1 |
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Mechanistic Pathway & Visualization
The following diagram illustrates the sequential modification of the pyrazine core. The high

regioselectivity is driven by the electronic differentiation between the C3 and C5 positions.

3,5-Dichloro-2(1H)-pyrazinone
(Start)

Pd(PPh3)4, PhB(OH)2
Suzuki Coupling

3-Chloro-5-phenylpyrazin-2(1H)-one
(Intermediate)

C5 Selective NaOMe / MeOH
S_NAr

3-Methoxy-5-phenylpyrazin-2(1H)-one
(Target)

C3 Substitution
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Figure 2: Sequential synthetic pathway highlighting regioselective checkpoints.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield in Step 1
Bis-arylation (reaction at C3

and C5)

Reduce catalyst loading or

lower temperature to 80 °C.

Ensure strict stoichiometry of

boronic acid (1.0–1.1 equiv).

Incomplete Conversion (Step

1)

Catalyst deactivation (Pd black

formation)

Ensure rigorous degassing of

solvents. Add fresh catalyst if

reaction stalls.

Side Products in Step 2 Hydrolysis of C3-Cl to C3-OH

Ensure methanol is anhydrous.

Avoid aqueous workup before

neutralization.

Regioisomer Contamination Incorrect Suzuki selectivity

Verify starting material purity.

Use non-polar solvents

(Toluene) to enhance steric

discrimination if Dioxane fails.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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